Cas no 88988-13-0 (Thiomorpholine, 2-dodecyl-)

Thiomorpholine, 2-dodecyl- structure
Thiomorpholine, 2-dodecyl- structure
Product Name:Thiomorpholine, 2-dodecyl-
CAS No:88988-13-0
MF:C16H33NS
MW:271.504923582077
CID:617030
PubChem ID:71321248
Update Time:2025-04-19

Thiomorpholine, 2-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 2-dodecyl-
    • 2-dodecylthiomorpholine
    • 88988-13-0
    • DTXSID20751087
    • Inchi: 1S/C16H33NS/c1-2-3-4-5-6-7-8-9-10-11-12-16-15-17-13-14-18-16/h16-17H,2-15H2,1H3
    • InChI Key: XPBRQULQNAAEDL-UHFFFAOYSA-N
    • SMILES: S1CCNCC1CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 271.23337123g/mol
  • Monoisotopic Mass: 271.23337123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 37.3Ų
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